Cas no 61759-02-2 (Propanoic acid, 3-[[(2-methylbutyl)amino]sulfonyl]-)

Propanoic acid, 3-[[(2-methylbutyl)amino]sulfonyl]- structure
61759-02-2 structure
Product Name:Propanoic acid, 3-[[(2-methylbutyl)amino]sulfonyl]-
CAS No:61759-02-2
MF:C8H17NO4S
MW:223.289881467819
CID:1629143
Update Time:2024-09-12

Propanoic acid, 3-[[(2-methylbutyl)amino]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid, 3-[[(2-methylbutyl)amino]sulfonyl]-
    • Inchi: 1S/C8H17NO4S/c1-3-7(2)6-9-14(12,13)5-4-8(10)11/h7,9H,3-6H2,1-2H3,(H,10,11)
    • InChI Key: TXRSMUGRXXCHAD-UHFFFAOYSA-N
    • SMILES: C(O)(=O)CCS(NCC(C)CC)(=O)=O

Computed Properties

  • Exact Mass: 223.08791

Experimental Properties

  • Density: 1.204±0.06 g/cm3(Predicted)
  • Boiling Point: 375.2±44.0 °C(Predicted)
  • PSA: 83.47
  • pka: 3.99±0.10(Predicted)
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